Cas no 13362-10-2 (Acetaldehyde, 2,2'-iminobis-)

• Product Name: Acetaldehyde, 2,2'-iminobis-
• CAS No: 13362-10-2
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 1233536
• PubChem ID: 20268664
• Update Time: 2025-04-20

Acetaldehyde, 2,2'-iminobis- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, 2,2'-iminobis-
• 2-(2-oxoethylamino)acetaldehyde
• AKOS006387191
• DTXSID50604370
• 13362-10-2
• SCHEMBL6013871
• GTTKBWOPWPYBST-UHFFFAOYSA-N
• 2,2'-Azanediyldiacetaldehyde
• N,N-diformylmethylamine

• Inchi： 1S/C4H7NO2/c6-3-1-5-2-4-7/h3-5H,1-2H2
• InChI Key： GTTKBWOPWPYBST-UHFFFAOYSA-N
• SMILES： O=CCNCC=O

Computed Properties

• Exact Mass: 101.047678466g/mol
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 54.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 46.2Ų